BE“GHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Properties of Tungsten
Tetrachloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Tungsten;tetrachloride
Cat. No.: B15747763
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tungsten tetrachloride (WCI4) is an inorganic compound that serves as a significant precursor
in the synthesis of various tungsten-containing materials and catalysts. A thorough
understanding of its thermodynamic properties is crucial for the design, optimization, and safety
of chemical processes in which it is involved. This technical guide provides a comprehensive
overview of the known thermodynamic data for WCI4, details the experimental methodologies
for their determination, and highlights areas where data is currently lacking, thereby indicating
opportunities for further research.

Physical and Structural Properties

Tungsten tetrachloride is a black, diamagnetic crystalline solid.[1] It is highly reactive,
particularly with moisture, and requires handling in an inert atmosphere. The crystal structure of
solid WCI4 is polymeric, consisting of linear chains of tungsten atoms. Each tungsten atom is in
an octahedral coordination geometry, with four bridging chloride ligands and two terminal
chloride ligands. The tungsten-tungsten separations along the chain are alternating between
bonding and non-bonding distances.[1]
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Thermodynamic Data

Quantitative thermodynamic data for solid tungsten tetrachloride is not extensively available in
commonly referenced databases such as the JANAF Thermochemical Tables or the NIST
WebBook.[2][3] This section summarizes the available data and clearly indicates where values
are yet to be experimentally determined.

Table 1: Fundamental Thermodynamic and Physical

Properties of Tungsten Tetrachloride

Property Value Source(s)
Molecular Formula WCl4

Molar Mass 325.65 g/mol

Appearance Black crystalline solid [1]

Density 4.62 g/cm?3 [1]

Standard Enthalpy of
Formation (solid, 298.15 K)

Data not available

Standard Molar Entropy (solid,
298.15 K)

Data not available

Enthalpy of Sublimation Data not available

Phase Transitions

There are conflicting reports in the literature regarding the thermal stability of tungsten
tetrachloride. One source reports a melting point of 450 °C, while another indicates
decomposition at 300 °C.[1][4] Further experimental investigation is required to resolve this
discrepancy and to determine other phase transition properties such as the enthalpy of fusion.

Heat Capacity

While experimental data for the heat capacity of solid tungsten tetrachloride is not readily
available, the NIST WebBook provides coefficients for the Shomate equation for WCI4 in the
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gas phase.[5] These coefficients can be used to calculate the gas-phase heat capacity (Cp) at
different temperatures.

Shomate Equation: Cp(t) = A + Bt + Ct2 + D*t® + E/t2 where t = temperature (K) / 1000

Table 2: Shomate Equation Parameters for Gaseous
Tungsten Tetrachloride

Parameter Value

A 108.1146
B -0.867419
C 0.660708
D -0.068572
E -0.814558
F -370.9070
G 505.7536
H -335.9752

(Source: NIST WebBook)[5]

Experimental Protocols for Thermodynamic
Characterization

The determination of the thermodynamic properties of tungsten tetrachloride requires
specialized experimental techniques. The following sections detail the methodologies for key
experiments.

Synthesis of Tungsten Tetrachloride

A common and effective method for synthesizing WCI4 is through the reduction of tungsten
hexachloride (WCI6). Several reducing agents can be employed, with antimony being reported
as optimal.[1]
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Reaction: 3WCI6 + 2 Sb - 3 WCI4 + 2 ShCI3

Experimental Workflow:

Synthesis of Tungsten Tetrachloride

Reaction Setup

S ngachlorlde WElE) Inert Solvent (e.g., CCl4) Reaction Vessel under Inert Atmosphere (N2 or Ar)
Antimony (Sb)
\ = 4 7
\ /
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S
Mix reactants in solvent Heat mixture under reflux

/
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J

Wash the WCI4 product with inert solvent

:

Dry under vacuum

Product

Crystalline Tungsten Tetrachloride (WCl4)

Click to download full resolution via product page

Caption: Workflow for the synthesis of WCI4.
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Calorimetry for Enthalpy of Formation and Heat
Capacity

The standard enthalpy of formation (AfH°) and the heat capacity (Cp) of solid WCI4 can be
determined using calorimetric techniques.

Methodology for Enthalpy of Formation (Solution Calorimetry):

Reaction Selection: A suitable reaction involving WCI4 is chosen for which the enthalpies of
reaction of all other reactants and products are known. For example, the dissolution of WCI4
in a suitable solvent followed by a reaction.

Calorimeter Setup: A precision calorimeter, such as an isoperibol or isothermal calorimeter, is
assembled and calibrated.

Sample Preparation: A precisely weighed sample of WCI4 is sealed in a fragile ampoule
under an inert atmosphere.

Calorimetric Measurement: The ampoule is placed in the calorimeter containing the reaction
solvent. The reaction is initiated by breaking the ampoule, and the temperature change is
meticulously recorded.

Data Analysis: The heat of reaction is calculated from the temperature change and the heat
capacity of the calorimeter and its contents.

Hess's Law Calculation: The standard enthalpy of formation of WCI4 is then calculated using
Hess's law, by combining the measured heat of reaction with the known standard enthalpies
of formation of the other substances in the reaction.[6][7]

Methodology for Heat Capacity (Adiabatic or Differential Scanning Calorimetry):
» Calorimeter: An adiabatic calorimeter or a Differential Scanning Calorimeter (DSC) is used.

o Sample Preparation: A known mass of WCI4 is sealed in a sample container under an inert
atmosphere.
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e Measurement: The sample is heated over a range of temperatures, and the energy required
to raise the temperature by a specific increment is measured.

o Calculation: The heat capacity is calculated from the energy input, the mass of the sample,
and the temperature change.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation

Knudsen Effusion Mass Spectrometry (KEMS) is a high-temperature technique used to
measure the vapor pressure of low-volatility solids and to determine their enthalpy of
sublimation.[8][9][10][11][12]

Experimental Workflow:
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Knudsen Effusion Mass Spectrometry Workflow

Sample Preparation and Loading
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:
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:
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:
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Caption: Workflow for KEMS analysis of WCI4.
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Conclusion and Future Outlook

This technical guide has summarized the currently available thermodynamic data for tungsten
tetrachloride and outlined the standard experimental procedures for determining the missing
values. The significant gaps in the experimental data, particularly for the standard enthalpy of
formation, standard molar entropy, and solid-phase heat capacity, represent a critical need for
further research. Accurate and comprehensive thermodynamic data for WCI4 will enable more
precise process modeling, improved safety protocols, and the continued development of novel
materials and catalytic systems based on this important tungsten compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of Tungsten Tetrachloride: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15747763/docs#thermodynamic-properties-of-
tungsten-tetrachloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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